Methyl benzyl-D-methioninate hydrochloride

• IUPAC Name: methyl 2-(benzylamino)-4-methylsulfanylbutanoate;hydrochloride
• InChI: InChI=1S/C13H19NO2S.ClH/c1-16-13(15)12(8-9-17-2)14-10-11-6-4-3-5-7-11;/h3-7,12,14H,8-10H2,1-2H3;1H
• InChI Key: PELBNOHMQZOBAL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CCSC)NCC1=CC=CC=C1.Cl
• Molecular Formula: C13H20ClNO2S
• Molecular Weight: 289.82 g/mol

Description

Methyl benzyl-D-methioninate hydrochloride is a chemical compound with the molecular formula C13H20ClNO2S and a molecular weight of 289.82 g/mol . It is a derivative of methionine, an essential amino acid, and is often used in various chemical and biological research applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

Methyl benzyl-D-methioninate hydrochloride can be synthesized through the esterification of D-methionine with methanol in the presence of trimethylchlorosilane . This reaction typically occurs at room temperature and yields the desired product in good to excellent yields. The general reaction scheme is as follows:

Esterification: D-methionine reacts with methanol in the presence of trimethylchlorosilane to form methyl-D-methioninate.

Benzylation: The methyl-D-methioninate is then benzylated using benzyl chloride in the presence of a base such as sodium hydroxide.

Hydrochloride Formation: The final step involves the addition of hydrochloric acid to form the hydrochloride salt of methyl benzyl-D-methioninate.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and optimized reaction conditions to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Methyl benzyl-D-methioninate hydrochloride undergoes various chemical reactions, including:

Oxidation: The sulfur atom in the methionine moiety can be oxidized to form sulfoxides and sulfones.

Reduction: The compound can be reduced to form the corresponding thiol.

Substitution: The benzyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like sodium azide or potassium cyanide can be used for substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiols.

Substitution: Various substituted benzyl derivatives.

Scientific Research Applications

Methyl benzyl-D-methioninate hydrochloride has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of peptides and other complex molecules.

Biology: Serves as a precursor for the synthesis of biologically active compounds.

Medicine: Investigated for its potential therapeutic properties and as a drug delivery agent.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of methyl benzyl-D-methioninate hydrochloride involves its interaction with specific molecular targets and pathways. The compound can act as a methyl donor in biochemical reactions, influencing various metabolic pathways. It may also interact with enzymes and receptors, modulating their activity and leading to specific biological effects .

Comparison with Similar Compounds

Similar Compounds

• Methyl N-benzyl-N-methyl-D-methioninate hydrochloride
• N-Benzyl-D-methionine methyl ester hydrochloride

Uniqueness

Methyl benzyl-D-methioninate hydrochloride is unique due to its specific structural features, such as the presence of both benzyl and methyl groups, which confer distinct chemical and biological properties. Its versatility in undergoing various chemical reactions and its wide range of applications in different fields make it a valuable compound for research and industrial purposes.